7-Hydroxy-3',4'-methylenedioxyflavan
Overview
Description
7-Hydroxy-3',4'-methylenedioxyflavan is a natural product found in Iryanthera lancifolia with data available.
Scientific Research Applications
Isolation and Structural Analysis
- Flavans from Zephyranthes flava: A study identified 7-hydroxy-3',4'-methylenedioxyflavan from Zephyranthes flava bulbs, contributing to the understanding of the compound's structure and presence in natural sources (Ghosal, Singh, & Srivastava, 1985).
Cytotoxicity and Anticancer Potential
- Flavonoids and Alkaloids from Zephyranthes ajax Hort.: Research revealed that 7-hydroxy-3',4'-methylenedioxyflavan, among other compounds from Zephyranthes ajax Hort., was investigated for its cytotoxic activity against various human cancer cell lines (Nguyen et al., 2020).
Synthesis and Chemical Studies
- Synthesis Studies: A study developed a facile approach for the synthesis of 7-hydroxy-3',4'-methylenedioxyflavan, enhancing the understanding of its chemical properties and potential for laboratory synthesis (Li et al., 2001).
Antimicrobial Activity
- Antimicrobial Properties: Research on the synthesis and antimicrobial activity of 7-hydroxy-3',4'-methylenedioxy flavanones showed the compound's potential in combating bacterial and fungal strains (Ali, Rahim, & Islam, 2017).
Bioavailability and Metabolism
- Biokinetics and Metabolism in Humans: A study on the bioavailability and metabolism of flavan-3-ols in humans provided insights into how compounds like 7-hydroxy-3',4'-methylenedioxyflavan are processed in the human body (Wiese et al., 2015).
Antiviral Activity
- Poliovirus Inhibition: A study involving Zephyranthes candida identified 7-hydroxy-3',4'-methylenedioxyflavan as an anti-polioviral component, highlighting its potential in antiviral therapies (Oluyemisi et al., 2015).
properties
Product Name |
7-Hydroxy-3',4'-methylenedioxyflavan |
|---|---|
Molecular Formula |
C16H14O4 |
Molecular Weight |
270.28 g/mol |
IUPAC Name |
(2S)-2-(1,3-benzodioxol-5-yl)-3,4-dihydro-2H-chromen-7-ol |
InChI |
InChI=1S/C16H14O4/c17-12-4-1-10-2-5-13(20-15(10)8-12)11-3-6-14-16(7-11)19-9-18-14/h1,3-4,6-8,13,17H,2,5,9H2/t13-/m0/s1 |
InChI Key |
DGOAORIWKTZFLK-ZDUSSCGKSA-N |
Isomeric SMILES |
C1CC2=C(C=C(C=C2)O)O[C@@H]1C3=CC4=C(C=C3)OCO4 |
SMILES |
C1CC2=C(C=C(C=C2)O)OC1C3=CC4=C(C=C3)OCO4 |
Canonical SMILES |
C1CC2=C(C=C(C=C2)O)OC1C3=CC4=C(C=C3)OCO4 |
synonyms |
7-H-MDF 7-hydroxy-3',4'-(methylenedioxy)flavan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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